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Cat. No.: B1293533 Get Quote

An In-depth Technical Guide to 3-
(Dimethoxymethylsilyl)propylamine
Core Chemical Identity and Structure
3-(Dimethoxymethylsilyl)propylamine, with the CAS number 3663-44-3, is an organosilicon

compound recognized for its versatile applications as a coupling agent, adhesion promoter, and

surface modifier.[1][2] Its molecular structure incorporates a primary amine group and a

dimethoxymethylsilyl group, which allows it to act as a bridge between inorganic materials (like

glass and metals) and organic polymers.

Molecular Structure:

The structure of 3-(Dimethoxymethylsilyl)propylamine consists of a propyl chain linking a

terminal amine group to a silicon atom. The silicon atom is also bonded to a methyl group and

two methoxy groups.

Caption: Chemical structure of 3-(Dimethoxymethylsilyl)propylamine.
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The physical and chemical properties of 3-(Dimethoxymethylsilyl)propylamine are

summarized in the table below. It is a colorless to almost colorless clear liquid with an amine-

like odor.[1][3] It is soluble in alcohols and both aliphatic and aromatic hydrocarbons.[1][3]

Property Value

CAS Number 3663-44-3

Molecular Formula C6H17NO2Si

Molecular Weight 163.29 g/mol [1][4]

Boiling Point Min. 200°C at 760 mmHg[1][3]

Density 0.945 g/cm³[1][3]

Refractive Index (n25/D) 1.4200[1][3]

Flash Point 69°C[1][3]

pKa 10.39 ± 0.10 (Predicted)[1][3]

EINECS Number 222-919-8[1]

InChI
1S/C6H17NO2Si/c1-8-10(3,9-2)6-4-5-7/h4-

7H2,1-3H3[1][3]

InChIKey ZYAASQNKCWTPKI-UHFFFAOYSA-N[1][3]

SMILES CO--INVALID-LINK--(CCCN)OC[1][3]

Spectroscopic Data
While specific spectra for 3-(Dimethoxymethylsilyl)propylamine require direct instrumental

analysis, typical spectroscopic features can be predicted based on its functional groups.

Documentation for this compound, including NMR, HPLC, and LC-MS, is often available from

suppliers.[4]

Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption

bands for the functional groups present:
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N-H stretching: Twin peaks in the range of 3500-3300 cm⁻¹, characteristic of a primary

amine.[5]

C-H stretching: Absorptions around 3000-2800 cm⁻¹.[5]

N-H deformation: A band between 1650-1580 cm⁻¹.[5]

C-N stretching: Found in the 1220-1020 cm⁻¹ region.[5]

Si-O-C stretching: Strong absorptions are expected in the 1100-1000 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum would display signals corresponding to the protons of the methoxy

groups, the methyl group on the silicon, the propyl chain, and the amine group. The chemical

shifts would be influenced by the electronegativity of the neighboring atoms.

¹³C NMR: Signals for each unique carbon atom in the methoxy, methyl, and propyl groups

would be observed.

²⁹Si NMR: A single resonance would be expected, with a chemical shift characteristic of a

silicon atom in this chemical environment.

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and various

fragmentation patterns. A key fragmentation is often the alpha-cleavage of the C-C bond

adjacent to the nitrogen atom, resulting in a prominent peak at m/z 30 ([CH₂=NH₂]⁺).[6]

Synthesis and Experimental Protocols
Synthesis Pathway: A common method for the synthesis of aminosilanes involves the

hydrosilylation of an unsaturated amine with a hydridosilane, followed by alkoxylation. For 3-
(Dimethoxymethylsilyl)propylamine, a likely synthetic route involves the reaction of

allylamine with methyldimethoxysilane in the presence of a platinum catalyst.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.docbrown.info/page06/spectra/propylamine-ir.htm
https://www.docbrown.info/page06/spectra/propylamine-ir.htm
https://www.docbrown.info/page06/spectra/propylamine-ir.htm
https://www.docbrown.info/page06/spectra/propylamine-ir.htm
https://www.docbrown.info/page06/spectra/propylamine-ms.htm
https://www.benchchem.com/product/b1293533?utm_src=pdf-body
https://www.benchchem.com/product/b1293533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allylamine

Hydrosilylation

Methyldimethoxysilane Platinum Catalyst
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Caption: Plausible synthesis route for 3-(Dimethoxymethylsilyl)propylamine.

General Experimental Protocol for Synthesis:

Reactor Setup: A multi-necked, round-bottomed flask is equipped with a magnetic stirrer, a

reflux condenser, a dropping funnel, and a nitrogen inlet.

Charging Reactants: The flask is charged with methyldimethoxysilane and a platinum

catalyst (e.g., Karstedt's catalyst) under a nitrogen atmosphere.

Addition of Allylamine: Allylamine is added dropwise from the dropping funnel to the stirred

mixture. The reaction is often exothermic and may require cooling to maintain a controlled

temperature.

Reaction: After the addition is complete, the mixture is typically heated to ensure the reaction

goes to completion. The progress can be monitored by techniques such as GC or NMR.

Purification: The crude product is purified by fractional distillation under reduced pressure to

yield pure 3-(Dimethoxymethylsilyl)propylamine.

General Experimental Workflow for Characterization:
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Caption: General workflow for purification and characterization.

Applications in Research and Development
3-(Dimethoxymethylsilyl)propylamine is a bifunctional molecule that serves as a valuable

tool in materials science and drug development.

Surface Modification: The dimethoxymethylsilyl group can hydrolyze to form silanol groups,

which then react with hydroxyl groups on inorganic surfaces (e.g., glass, silica, metal oxides)

to form stable covalent bonds. The propylamino group provides a reactive site for further

functionalization or interaction with organic matrices.

Adhesion Promoter: It is widely used as an adhesion promoter in coatings, adhesives, and

sealants to improve the bond between organic polymers and inorganic substrates.[1][2]

Coupling Agent: In the manufacturing of composites, it enhances the compatibility and

adhesion between inorganic fillers (like fiberglass) and a polymer matrix, leading to improved

mechanical properties.
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Drug Delivery: The amine functionality allows for the conjugation of drugs, targeting ligands,

or other biomolecules, while the silane group can be used to anchor these systems to silica-

based nanoparticles or surfaces.

Safety and Handling
Hazard Classification:

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[7][8]

Skin Sensitization: May cause an allergic skin reaction.[7][8]

Corrosive: Classified as a corrosive substance (Hazard Class 8).[1][3]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection when handling this chemical.[7][9]

Handling: Use only in a well-ventilated area or under a chemical fume hood.[7] Avoid

breathing mist, vapors, or spray.[7] Keep away from heat, sparks, and open flames.[8][9]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[7][9] It

should be stored under an inert atmosphere (e.g., nitrogen or argon) at 2–8 °C.[1][3][4]

In case of contact:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[7][9]

Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[7][8]

Inhalation: Remove the person to fresh air and keep comfortable for breathing.[7]

Ingestion: Rinse mouth. Do NOT induce vomiting.[7]

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of 3-(Dimethoxymethylsilyl)propylamine, intended for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC430941000&productDescription=3-AMINOPROPYLTRIETHOXYSI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BE-Site/fr_FR/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-814839&DocumentId=814839_SDS_IE_EN.PDF&DocumentType=MSD&Language=EN&Country=IE&Origin=SERP&Display=inline
https://www.fishersci.com/store/msds?partNumber=AC430941000&productDescription=3-AMINOPROPYLTRIETHOXYSI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BE-Site/fr_FR/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-814839&DocumentId=814839_SDS_IE_EN.PDF&DocumentType=MSD&Language=EN&Country=IE&Origin=SERP&Display=inline
https://m.chemicalbook.com/ProductChemicalPropertiesCB5855133_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5855133.aspx
https://www.fishersci.com/store/msds?partNumber=AC430941000&productDescription=3-AMINOPROPYLTRIETHOXYSI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC257520050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430941000&productDescription=3-AMINOPROPYLTRIETHOXYSI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430941000&productDescription=3-AMINOPROPYLTRIETHOXYSI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BE-Site/fr_FR/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-814839&DocumentId=814839_SDS_IE_EN.PDF&DocumentType=MSD&Language=EN&Country=IE&Origin=SERP&Display=inline
https://www.fishersci.com/store/msds?partNumber=AC257520050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430941000&productDescription=3-AMINOPROPYLTRIETHOXYSI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC257520050&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB5855133_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5855133.aspx
https://www.bldpharm.com/products/3663-44-3.html
https://www.fishersci.com/store/msds?partNumber=AC430941000&productDescription=3-AMINOPROPYLTRIETHOXYSI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC257520050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430941000&productDescription=3-AMINOPROPYLTRIETHOXYSI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BE-Site/fr_FR/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-814839&DocumentId=814839_SDS_IE_EN.PDF&DocumentType=MSD&Language=EN&Country=IE&Origin=SERP&Display=inline
https://www.fishersci.com/store/msds?partNumber=AC430941000&productDescription=3-AMINOPROPYLTRIETHOXYSI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430941000&productDescription=3-AMINOPROPYLTRIETHOXYSI+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1293533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


professionals in research and development. Always refer to the latest Safety Data Sheet (SDS)

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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